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Compound of Interest

Compound Name: FG 7142

Cat. No.: B1662930

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of FG 7142, a potent psychoactive research compound.

FG 7142 is a 3-carboline that acts as a partial inverse agonist at the benzodiazepine allosteric
site of the GABA-A receptor. It is known for its anxiogenic (anxiety-inducing) and proconvulsant
(seizure-inducing) properties. Due to its potent biological activity, meticulous adherence to
safety protocols is imperative to protect laboratory personnel from potential exposure and
adverse effects. This guide provides essential information on personal protective equipment
(PPE), handling procedures, and disposal methods.

Hazard Summary

While a specific Safety Data Sheet (SDS) for FG 7142 is not readily available in public
domains, its known pharmacological effects warrant treating it as a hazardous substance. The
primary risks associated with FG 7142 exposure include:

» Neurological Effects: As an anxiogenic and proconvulsant agent, accidental exposure could
lead to anxiety, panic attacks, and potentially seizures.

e General Toxicity: Like many research chemicals, the full toxicological profile of FG 7142 is
not extensively documented. Therefore, it should be handled with the assumption that it may
have other harmful effects. The product information from suppliers explicitly warns against
ingestion, inhalation, and contact with skin and eyes[1].
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Personal Protective Equipment (PPE) for Handling

FG 7142

The following table summarizes the recommended personal protective equipment for various

laboratory operations involving FG 7142. These recommendations are based on standard

laboratory practices for handling potent, biologically active compounds.

Operation

Eye Protection

Hand Protection

Body Protection

Respiratory
Protection

Weighing and
Aliquoting (Solid

Safety glasses

with side shields

Nitrile or

neoprene gloves

Full-coverage lab

N95 respirator or

working within a

Form) or safety (double-gloving coat. certified chemical
orm
goggles. recommended). fume hood.
] ) o Work within a
Solution Chemical splash Nitrile or Full-coverage lab -~ )
] certified chemical
Preparation goggles. neoprene gloves.  coat.

fume hood.

In-vitro/In-vivo

Chemical splash

goggles or face

Nitrile or

Full-coverage lab

Dependent on
the experimental

setup; a fume

Administration ) neoprene gloves. coat. )
shield. hood is
recommended.
) o ) Air-purifying
Chemical splash Heavy-duty nitrile  Chemical- ) ]
) ) respirator with
Spill Cleanup goggles and face  or neoprene resistant apron )
) appropriate
shield. gloves. over a lab coat. )
cartridges.
Not generally
o required if
Safety glasses Nitrile or

Waste Disposal

with side shields.

neoprene gloves.

Lab coat.

handling sealed
waste

containers.

Operational and Disposal Plans

1. Engineering Controls:
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All work involving solid FG 7142 or concentrated stock solutions should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

Ensure easy access to an eyewash station and a safety shower.
. Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Review the experimental protocol thoroughly.

Weighing: Weigh solid FG 7142 in a fume hood. Use a dedicated spatula and weighing
paper. Clean the weighing area thoroughly after use.

Dissolving: FG 7142 is soluble in organic solvents like DMSO and ethanol[1]. Add the solvent
to the solid FG 7142 slowly and cap the container promptly to prevent aerosolization.

General Use: Avoid eating, drinking, or smoking in areas where FG 7142 is handled. Wash
hands thoroughly after handling the compound, even if gloves were worn.

. Spill Response:
Small Spills:

Evacuate the immediate area.

[e]

o

Wearing appropriate PPE (see table), cover the spill with an absorbent material (e.qg.,
vermiculite, sand, or a commercial spill kit).

o

Carefully collect the absorbed material into a sealed, labeled waste container.

[¢]

Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.
Large Spills:
o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/29183.pdf
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Do not attempt to clean up a large spill without proper training and equipment.
4. Waste Disposal:

o All waste contaminated with FG 7142 (e.qg., gloves, pipette tips, empty vials, absorbent
materials) must be disposed of as hazardous chemical waste.

o Collect all solid and liquid waste in clearly labeled, sealed containers.

o Follow your institution's specific guidelines for hazardous waste disposal. Do not dispose of
FG 7142 down the drain or in regular trash.

Experimental Protocols: Key Considerations

Detailed experimental protocols will vary depending on the research objectives. However, the
following general principles should be applied:

e Stock Solution Preparation: FG 7142 is often supplied as a crystalline solid and needs to be
dissolved in a suitable solvent. A common procedure involves dissolving it in DMSO to create
a concentrated stock solution, which can then be further diluted in aqueous buffers for
experimental use[1].

e Animal Studies: When administering FG 7142 to animals, ensure that all procedures are
approved by the Institutional Animal Care and Use Committee (IACUC). Pay close attention
to dosing to avoid severe adverse effects, given its proconvulsant properties.

Visualizing Safety Workflows

To further clarify the necessary safety procedures, the following diagrams illustrate key
decision-making processes when working with FG 7142.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/29183.pdf
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/product/b1662930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Handling FG 7142

Assess the Task

Weighing/Aliquoting Solution Preparation Administration Spill Cleanup

Splash Goggles, Gloves, Lab Coat 7

Lab Coat, Respirator/Fume Hood Lab Coat, Fume Hood Heavy-Duty Gloves, Apron, Respirator

Goggles, Double Gloves, 1 Splash Goggles, Gloves, 1

Goggles, Face Shield, 1
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[ Start: Waste Generation ]

Identify Waste Type

Solid Waste Liquid Waste Contaminated Sharps
(Gloves, Vials, etc.) (Solutions, Solvents) (Needles, etc.)

Collect in Labeled, Collect in Labeled, Collect in Puncture-Proof
Sealed Container Leak-Proof Container Sharps Container

Dispose as Hazardous
Chemical Waste per
Institutional Guidelines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662930#personal-protective-equipment-for-
handling-fg-7142]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1662930#personal-protective-equipment-for-handling-fg-7142
https://www.benchchem.com/product/b1662930#personal-protective-equipment-for-handling-fg-7142
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662930?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

